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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentanal

Cat. No.: B086117

Essential Safety and Handling Guide for 2-Ethyl-4-
methylpentanal

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety, handling, and disposal information for 2-Ethyl-4-
methylpentanal (CAS No. 10349-95-8). Adherence to these guidelines is essential for
ensuring laboratory safety and operational integrity.

~hemical Identificati | Physical :

Property Value

CAS Number 10349-95-8[1][2][3][4][5][6]
Molecular Formula C8H160[1][2][4][5]
Molecular Weight 128.21 g/mol [1][2]

Boiling Point 156.7°C at 760 mmHg[1][4]
Flash Point 48°C[1][4]

Density 0.808 g/cm?3[4]

Refractive Index 1.408[1][4]
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Hazard Identification and GHS Classification

2-Ethyl-4-methylpentanal is classified as a hazardous chemical. The following table
summarizes its GHS classification.

GHS Classification Hazard Statement

Flammable liquids (Category 3) H226: Flammable liquid and vapor[2]
Skin irritation (Category 2) H315: Causes skin irritation[2]
Serious eye irritation (Category 2A) H319: Causes serious eye irritation[2]

Specific target organ toxicity — single exposure ) o
) H335: May cause respiratory irritation[2]
(Category 3), Respiratory system

Signal Word: Warning
Hazard Pictograms:

walt text

walt text

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 2-Ethyl-4-methylpentanal.
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Protection Type

Minimum Requirement

Eye/Face Protection

Tightly fitting safety goggles with side-shields
(conforming to EN 166 (EU) or NIOSH (US)
standards).[1]

Skin Protection

Chemical-resistant, impervious gloves (e.g.,
Nitrile rubber, Neoprene) inspected prior to use.
A flame-retardant lab coat or chemical-resistant

apron is required.[1]

Respiratory Protection

Use only in a well-ventilated area, preferably
within a chemical fume hood. If exposure limits
are exceeded or irritation is experienced, a full-
face respirator with an appropriate organic

vapor cartridge is necessary.[1]

Hand Protection

Handle with gloves. Gloves must be inspected
prior to use. Wash and dry hands after use. The
selected protective gloves have to satisfy the
specifications of EU Directive 89/686/EEC and
the standard EN 374 derived from it.[1]

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First-Aid Protocol

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1]

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if skin irritation occurs.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . .
unconscious person. Call a physician or poison

control center immediately.[1]

Spill and Leak Procedures

In the event of a spill, follow these procedures to mitigate exposure and environmental
contamination.

Experimental Protocol for Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.
Ensure adequate ventilation.

» Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot
surfaces).

e Don Appropriate PPE: Wear the minimum required PPE as outlined in Section 3.

o Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or
vermiculite to dike the spill.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://wap.guidechem.com/dictionary/en/10349-95-8.html
https://wap.guidechem.com/dictionary/en/10349-95-8.html
https://wap.guidechem.com/dictionary/en/10349-95-8.html
https://wap.guidechem.com/dictionary/en/10349-95-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Absorb the Spill: Carefully apply the absorbent material to the spill, working from the outside
in.

o Collect and Dispose: Scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.

o Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and
water.

» Report the Spill: Report the incident to the appropriate environmental health and safety
personnel.

Handling and Storage

Proper handling and storage are crucial for maintaining the chemical's integrity and preventing
accidents.

o Handling: Handle in a well-ventilated place, preferably a chemical fume hood.[7] Wear
suitable protective clothing.[7] Avoid contact with skin and eyes.[7] Use non-sparking tools.[7]
Prevent fire caused by electrostatic discharge.[7]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] Keep
away from heat, sparks, and open flames. Store apart from incompatible materials such as
oxidizing agents.

Disposal Plan

Dispose of 2-Ethyl-4-methylpentanal and its containers in accordance with all local, state, and
federal regulations.

o Chemical Disposal: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge to
sewer systems.[1]

» Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling
or reconditioning.[1] Alternatively, the packaging can be punctured to make it unusable for
other purposes and then disposed of in a sanitary landfill.[1]
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Visual Workflow Guides

The following diagrams illustrate key operational workflows for handling 2-Ethyl-4-
methylpentanal.

Caption: Standard Operating Procedure for 2-Ethyl-4-methylpentanal.

Caption: Emergency Response for a Chemical Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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